Cas no 1260914-27-9 (ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate
• CAS No: 1260914-27-9
• MF: C₂₃H₁₈ClN₃O₄S₂
• MW: 499.989721775055
• CID: 5397101
• Update Time: 2025-11-07

ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• OGVRAOAUQBNLNR-UHFFFAOYSA-N
• ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate

• Inchi： 1S/C23H18ClN3O4S2/c1-2-31-22(30)14-3-7-16(8-4-14)25-19(28)13-33-23-26-18-11-12-32-20(18)21(29)27(23)17-9-5-15(24)6-10-17/h3-12H,2,13H2,1H3,(H,25,28)
• InChI Key： OGVRAOAUQBNLNR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(CSC2N(C3=CC=C(Cl)C=C3)C(=O)C3SC=CC=3N=2)=O)C=C1

Additional information on ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate

Comprehensive Analysis of Ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1260914-27-9)

The compound ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1260914-27-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a thieno[3,2-d]pyrimidin core and a 4-chlorophenyl substituent, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or an anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in oncology and autoimmune disease research. The sulfanylacetamido linkage in this compound enhances its binding affinity to specific biological targets, making it a subject of intense study. Computational chemistry tools, such as molecular docking and QSAR modeling, have been employed to predict its interactions with proteins like EGFR or JAK kinases, which are frequently searched terms in academic and industrial databases.

The synthesis of ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its ester group (ethyl benzoate) contributes to improved bioavailability, a critical factor in drug design. This aligns with the growing focus on prodrug strategies and metabolic stability, topics frequently queried in pharmaceutical forums and search engines.

From an analytical perspective, techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound. Its CAS No. 1260914-27-9 serves as a unique identifier in chemical databases, facilitating patent searches and regulatory compliance. The compound’s chlorophenyl moiety also raises interest in structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry circles.

Environmental and safety profiles of such compounds are increasingly scrutinized. While ethyl 4-(2-{[3-(4-chlorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamido)benzoate is not classified as hazardous, researchers emphasize green chemistry principles during synthesis. This resonates with the global push for sustainable pharmaceuticals, a trending search term among environmentally conscious stakeholders.

In conclusion, CAS No. 1260914-27-9 represents a fascinating intersection of chemistry and biology. Its potential applications in drug discovery, coupled with its unique structural features, make it a valuable subject for ongoing research. As the scientific community continues to explore kinase inhibitors and heterocyclic scaffolds, this compound is poised to remain a focal point in innovative therapeutic development.